12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one

Specification

• Molecular Formula: C22H19ClFNO3
• Molecular Weight: 399.8 g/mol
• IUPAC Name: 12-chloro-3-[(4-fluorophenyl)methyl]-2,4,7,8,9,10-hexahydroisochromeno[3,4-f][1,3]benzoxazin-6-one
• Standard InChI: InChI=1S/C22H19ClFNO3/c23-19-9-17-15-3-1-2-4-16(15)22(26)28-20(17)18-11-25(12-27-21(18)19)10-13-5-7-14(24)8-6-13/h5-9H,1-4,10-12H2
• Standard InChI Key: VFFTVSUTIWLKRV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=CC(=C4C(=C3OC2=O)CN(CO4)CC5=CC=C(C=C5)F)Cl

Introduction

12-Chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo34chromeno[8,7-e]13oxazin-6-one is a complex organic molecule characterized by its intricate structure, which includes multiple fused rings and various functional groups. This compound belongs to the class of heterocyclic organic compounds, specifically oxazines, due to the presence of a six-membered ring containing one oxygen atom. Its molecular weight is approximately 425.9 g/mol, indicating a relatively large molecule with potential for significant biological activity.

Synthesis and Chemical Reactivity

The synthesis of 12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one typically involves multi-step organic reactions. These reactions may include the strategic introduction of functional groups to enhance the compound's properties. The compound can undergo various chemical reactions, which are essential for modifying its structure to enhance biological activity or facilitate further synthetic pathways.

Synthetic Steps	Description
Precursor Selection	Starting from readily available precursors
Ring Formation	Involves the formation of multiple fused rings
Functional Group Introduction	Strategic addition of functional groups like chlorine and fluorobenzyl

Biological Activity and Potential Applications

Research indicates that 12-chloro-3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one exhibits significant biological activity. Its mechanism of action often involves interaction with specific molecular targets such as enzymes or receptors, which are crucial in various cellular processes. This interaction can lead to modulation of activities like cell cycle progression and apoptosis. Compounds with similar structures may possess cytotoxic properties or other therapeutic effects, making them candidates for various applications in medicinal chemistry.

Potential Applications	Description
Medicinal Chemistry	Potential therapeutic effects due to its biological activity
Drug Development	Candidate for drug development due to its interaction with molecular targets
Neuropharmacology	Similar compounds have shown promise in neuropharmacology

Comparison with Similar Compounds

Compounds like 12-chloro-3-(2-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one and 12-chloro-3-(4-methylbenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one share structural similarities but differ in their functional groups. These differences contribute to distinct chemical and biological properties, making each compound valuable for further research.

Compound	Functional Group	Biological Activity
12-Chloro-3-(4-fluorobenzyl)-...	Fluorobenzyl	Potential cytotoxic properties
12-Chloro-3-(2-fluorobenzyl)-...	2-Fluorobenzyl	Similar biological activity
12-Chloro-3-(4-methylbenzyl)-...	4-Methylbenzyl	Potential neuropharmacological effects